Cas no 2228299-77-0 (3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide)

• Product Name: 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide
• CAS No: 2228299-77-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5946047
• PubChem ID: 165641011
• Update Time: 2025-05-24

3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide
• 2228299-77-0
• EN300-1745402

• Inchi： 1S/C14H20N2O/c1-4-16-13(17)10-7-5-6-9(8-10)11-12(15)14(11,2)3/h5-8,11-12H,4,15H2,1-3H3,(H,16,17)
• InChI Key： NJVIHAFKYCEPCO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C(C1(C)C)N)NCC

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide

Comprehensive Overview of 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide (CAS No. 2228299-77-0)

3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide, with the CAS number 2228299-77-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique cyclopropyl ring structure, which is known for its stability and potential bioactivity. The presence of an amino group and an ethylbenzamide moiety further enhances its versatility in drug design and development. Researchers are particularly interested in its potential applications as a small molecule inhibitor or modulator in various therapeutic areas.

In recent years, the demand for novel chemical entities like 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's structural complexity and functional groups make it a promising candidate for addressing unmet medical needs. For instance, its cyclopropyl core is often associated with improved metabolic stability, a critical factor in drug discovery. This aligns with the growing focus on ADME (Absorption, Distribution, Metabolism, and Excretion) properties in modern pharmacology.

One of the most frequently searched topics related to this compound is its potential role in neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring small molecule modulators that can interact with specific neural pathways. The amino and benzamide functionalities in 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide suggest possible interactions with neurotransmitter systems, making it a subject of intense study. Additionally, its CAS number 2228299-77-0 is often queried in databases for structure-activity relationship (SAR) analyses.

Another area of interest is the compound's potential in oncology research. With the increasing emphasis on personalized cancer treatments, molecules like 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide are being evaluated for their ability to inhibit specific kinases or receptors involved in tumor growth. The ethylbenzamide group, in particular, is a common pharmacophore in many anticancer agents, further fueling speculation about its therapeutic utility. This has led to a spike in searches for kinase inhibitors and small molecule therapeutics in academic and industrial circles.

From a synthetic chemistry perspective, the preparation of 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide involves sophisticated organic synthesis techniques. The cyclopropyl ring formation often requires catalyzed cyclization reactions, while the introduction of the amino and ethylbenzamide groups demands precise functional group transformations. These processes are frequently discussed in forums and publications focusing on medicinal chemistry and process optimization, reflecting the compound's relevance in cutting-edge research.

In conclusion, 3-(3-amino-2,2-dimethylcyclopropyl)-N-ethylbenzamide (CAS No. 2228299-77-0) represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique structural features and broad applicability in drug discovery make it a compound of enduring interest. As the scientific community continues to explore its properties, this molecule is likely to remain a focal point in discussions about next-generation pharmaceuticals and biochemical tools.